Cas no 2207-39-8 (9,10-Anthracenedione, 2-(1-methylethyl)-)

9,10-Anthracenedione, 2-(1-methylethyl)- structure
2207-39-8 structure
Product Name:9,10-Anthracenedione, 2-(1-methylethyl)-
CAS No:2207-39-8
MF:C17H14O2
MW:250.291864871979
CID:1410115
PubChem ID:13725949
Update Time:2025-04-20

9,10-Anthracenedione, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 2-(1-methylethyl)-
    • 2-isopropylanthraquinone
    • 2-i-Propylanthrachinon
    • 2-Isopropylanthracene-9,10-dione
    • BQUNPXRABCSKJZ-UHFFFAOYSA-N
    • SCHEMBL188872
    • 2207-39-8
    • Inchi: 1S/C17H14O2/c1-10(2)11-7-8-14-15(9-11)17(19)13-6-4-3-5-12(13)16(14)18/h3-10H,1-2H3
    • InChI Key: BQUNPXRABCSKJZ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2C=CC(=CC=21)C(C)C)=O

Computed Properties

  • Exact Mass: 250.09942
  • Monoisotopic Mass: 250.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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